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Compound of Interest

Compound Name: SOLVENT RED 195

CAS No.: 164251-88-1

Cat. No.: B1170886

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Solvent Red 195, a synthetic dye

with emerging applications in research. While traditionally used in industrial settings for coloring

plastics and fibers, its fluorescent properties suggest potential for use in biological imaging and

as a molecular probe. This document details commercially available sources of research-grade

Solvent Red 195, its key physicochemical properties, and provides generalized experimental

protocols for its application in a research setting.

Commercial Suppliers of Research-Grade Solvent
Red 195
Identifying suppliers offering "research-grade" Solvent Red 195 requires careful consideration

of purity and available documentation. While many suppliers cater to industrial needs, several

provide products with the high purity suitable for research applications. Researchers should

always request a certificate of analysis (CoA) to verify the purity and identity of the compound.

Table 1: Commercial Suppliers of Solvent Red 195
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Supplier Product Name(s) CAS Number Notes

MedchemExpress Solvent red 195 72968-71-9

Marketed as a

fluorescent dye for

research use only.[1]

BOC Sciences Solvent Red 195 164251-88-1

States use in

transparent coloring of

plastics and

polystyrene.[2]

Colorants Chem Pvt.

Ltd.
Solvent Red 195 Dyes 164251-88-1

Manufacturer and

exporter.[2]

LANXESS Macrolex® Red B 164251-88-1

High-performance

soluble azo dye for

engineering plastics.

[3]

Baoxu Chemical Solvent Red 195 164251-88-1

Provides Technical

Data Sheets (TDS)

and Material Safety

Data Sheets (MSDS).

[4]

HUPC GLOBAL

CHEMICAL

Transparence Red

BBR
-

States good heat

resistance and light

fastness.[5]

Emperor Chem
Transparent Red 2B,

Fastol Red 2B
-

Mentions high thermal

stability and

brightness.[6]

Precise Color Solvent Red 195 164251-88-1

Provides solubility

data in various

organic solvents.[7]

JADECHEM

(NINGBO) CO.,LTD.
Solvent Red 195 164251-88-1

Describes it as an Azo

and Anthraquinone

dye.
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RSDC Industries Pvt.

Ltd.
Solvent Red 195 -

Manufacturer of high-

performance dyes.[8]

Ranbar Ranbar Red 2B -

High-performance

monoazo solvent dye.

[9]

Note: The CAS number for Solvent Red 195 can vary in supplier documentation. Researchers

should verify the specific CAS number associated with the product they are purchasing.

Physicochemical and Photophysical Properties
Understanding the properties of Solvent Red 195 is crucial for its effective application in

research. The following tables summarize key data gathered from various supplier technical

data sheets.

Table 2: General and Physicochemical Properties of Solvent Red 195

Property Value Source(s)

Appearance Red to Bluish-Red Powder [2][7][10]

Molecular Formula C22H12N2O [11]

Molecular Weight 320.34 g/mol [11]

Melting Point 210 - 216 °C [2][3][10]

Density ~0.39 - 1.29 g/cm³ [2][3][10]

Heat Resistance Up to 300 °C (in PS) [2][10]

Light Fastness 7-8 (on a scale of 1-8) [2][10]

Table 3: Solubility of Solvent Red 195 in Organic Solvents (at 20°C)
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Solvent Solubility (g/L) Source(s)

Dichloromethane 37.1 [7][10]

Methylbenzene (Toluene) 2.7 [2][7][10]

Acetone 1.4 [2][7][10]

Butyl Acetate 1.3 [2][7][10]

Ethyl Alcohol 0.8 [7][10]

Water Insoluble [2]

Table 4: Photophysical Properties of Solvent Red 195

Property Value Notes Source(s)

Fluorescence

Emits red

fluorescence under

UV light

Potential for use as a

fluorescent probe.
[12]

Maximum Absorption

(λmax)
542 nm

In solution, as

reported for Reactive

Red 195.

[13][14]

Note: Detailed photophysical data such as quantum yield and extinction coefficient are not

readily available in the public domain and would likely require experimental determination.

Experimental Protocols for Research Applications
While specific, validated protocols for the use of Solvent Red 195 in biological research are not

widely published, its hydrophobic nature and fluorescent properties are similar to other dyes

used for staining lipids and cellular membranes. The following are detailed, generalized

protocols that can be adapted for Solvent Red 195 in cellular imaging applications.

General Workflow for Cellular Staining with a
Hydrophobic Fluorescent Dye
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The following diagram outlines a typical workflow for staining live or fixed cells with a lipophilic

dye like Solvent Red 195.

General Workflow for Cellular Staining with a Hydrophobic Fluorescent Dye

Cell Preparation

Staining Procedure

Imaging

Data Analysis

Prepare Cells
(e.g., culture on coverslips)

Prepare Dye Stock Solution
(e.g., in DMSO or Ethanol)

Dilute Dye in Buffer/Medium

Incubate Cells with Dye Solution

Wash Cells to Remove Excess Dye

Mount Sample on Microscope Slide

Image with Fluorescence Microscope

Analyze Images
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Click to download full resolution via product page

Caption: A generalized workflow for staining cells with a hydrophobic fluorescent dye.

Detailed Protocol for Staining Lipid Droplets in Live
Cells
This protocol is adapted from methods used for other neutral lipid stains and can serve as a

starting point for using Solvent Red 195 to visualize lipid droplets.

Materials:

Solvent Red 195

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS), pH 7.4

Live cells cultured on glass-bottom dishes or coverslips

Complete cell culture medium

Procedure:

Preparation of Stock Solution:

Prepare a 1-5 mM stock solution of Solvent Red 195 in anhydrous DMSO.

Vortex thoroughly to ensure the dye is completely dissolved.

Store the stock solution at -20°C, protected from light.

Preparation of Staining Solution:

On the day of the experiment, dilute the Solvent Red 195 stock solution in pre-warmed

(37°C) complete cell culture medium or PBS to a final concentration in the range of 1-10

µM.
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The optimal concentration should be determined empirically for each cell type and

experimental condition to maximize signal-to-noise ratio and minimize cytotoxicity.

Staining:

Remove the culture medium from the cells.

Add the staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO2

incubator, protected from light.

Washing:

Remove the staining solution.

Wash the cells two to three times with pre-warmed PBS or complete culture medium to

remove unbound dye.

Imaging:

Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells.

Image the cells immediately using a fluorescence microscope equipped with appropriate

filters for red fluorescence (e.g., excitation around 540-560 nm and emission around 570-

650 nm).

Protocol for Staining Cellular Membranes in Fixed Cells
This protocol provides a general method for staining cellular membranes with a lipophilic dye

after cell fixation.

Materials:

Solvent Red 195

DMSO, anhydrous

PBS, pH 7.4

4% Paraformaldehyde (PFA) in PBS
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Cells cultured on glass coverslips

Procedure:

Cell Fixation:

Wash cells grown on coverslips twice with PBS.

Fix the cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Staining:

Prepare a staining solution of Solvent Red 195 in PBS at a final concentration of 1-10 µM

from a 1-5 mM DMSO stock.

Incubate the fixed cells with the staining solution for 15-30 minutes at room temperature,

protected from light.

Washing:

Remove the staining solution and wash the coverslips three times with PBS.

Mounting and Imaging:

Mount the coverslips onto a microscope slide using an aqueous mounting medium.

Seal the coverslip to prevent drying.

Image using a fluorescence or confocal microscope with appropriate filter sets.

Potential Applications in Drug Development and
Research
While direct evidence is limited, the properties of Solvent Red 195 suggest several potential

research applications:
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Fluorescent Probe for Drug Delivery Systems: Due to its hydrophobicity, Solvent Red 195
could be encapsulated within nanocarriers (e.g., liposomes, polymeric nanoparticles) to

study their stability, cellular uptake, and intracellular trafficking.[15] The fluorescence of the

dye would allow for the visualization and tracking of the delivery vehicle.

Labeling of Hydrophobic Domains: The dye may be useful for staining and visualizing

hydrophobic pockets in proteins or lipid-rich structures within cells and tissues.

High-Content Screening: In an automated imaging setup, Solvent Red 195 could potentially

be used as a counterstain for cellular compartments in high-content screening assays to

assess the effects of drug candidates on cellular morphology.

Logical Relationships in Fluorescent Probe-Based
Drug Delivery Studies
The following diagram illustrates the logical steps and relationships involved in using a

fluorescent probe, such as Solvent Red 195, to evaluate a drug delivery system.
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Workflow for Evaluating Drug Delivery Systems with a Fluorescent Probe

Formulation

Characterization

In Vitro Evaluation

In Vivo Evaluation (Optional)

Encapsulate Fluorescent Probe
(e.g., Solvent Red 195)
in Nanocarrier with Drug

Characterize Nanocarrier
(Size, Zeta Potential, Encapsulation Efficiency)

Cellular Uptake Studies
(Fluorescence Microscopy, Flow Cytometry)

Intracellular Trafficking
(Co-localization with Organelle Markers)

Drug Release Kinetics
(Monitor Fluorescence Dequenching)

Biodistribution Studies
(In Vivo Imaging Systems)
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Caption: A logical workflow for the use of a fluorescent probe in drug delivery research.
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Conclusion
Solvent Red 195 presents an interesting, though currently under-explored, option for

researchers in need of a red fluorescent, hydrophobic dye. While its primary commercial

availability is for industrial applications, suppliers offering higher purity grades can be sourced

for research purposes. The provided physicochemical data offers a solid foundation for its use,

and the generalized experimental protocols should enable scientists to begin exploring its

potential in cellular imaging and as a probe in drug delivery systems. Further research is

warranted to fully characterize its photophysical properties and validate its use in specific

biological assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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